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Compound of Interest

Sodium 2-hydroxy-3-
Compound Name: )
morpholinopropane-1-sulfonate

Cat. No.: B3023118

In the landscape of biological and biochemical research, maintaining a stable and
physiologically relevant pH is paramount to experimental success. The development of
zwitterionic buffers by Dr. Norman Good and his colleagues in 1966 was a landmark
achievement, providing researchers with a toolkit of non-reactive, stable compounds for a wide
range of applications.[1] Among these "Good's buffers,” 3-(N-morpholino)-2-
hydroxypropanesulfonic acid, commonly known as MOPSO, has distinguished itself as a
versatile and reliable agent, particularly for systems requiring a pH near neutrality.[1][2]

MOPSO is structurally similar to the more widely known MOPS buffer, with the key distinction
being the presence of a hydroxyl (-OH) group on the second carbon of the propane chain.[1][2]
[3] This seemingly minor modification confers specific properties that make MOPSO an optimal
choice for numerous sensitive applications, from cell culture to electrophoresis and enzyme
kinetics.[4][5] This guide provides a comprehensive overview of the core physical and chemical
properties of MOPSO, offering field-proven insights and detailed protocols for its effective use
in a laboratory setting.

Core Physicochemical Properties of MOPSO

The utility of a buffer is defined by its fundamental physicochemical characteristics. MOPSQO's
properties make it exceptionally well-suited for biological research due to its zwitterionic nature,
high water solubility, and minimal interaction with biological components.[6][7][8]

Below is a summary of MOPSQO's key quantitative properties.
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Property Value Source(s)

2-Hydroxy-3-(morpholin-4-
IUPAC Name ) ] [2]
yl)propane-1-sulfonic acid

Molecular Formula C7H1sNOsS [2][4]
Molecular Weight 225.26 g/mol [21[4119]
Appearance White crystalline powder [2][10]

pKa (at 25°C) 6.9 [2][11]
ApKa/°C -0.015 [2]

Effective pH Range 6.2-7.9 [21[41151190[12]
Solubility in Water High; 0.75 M at 0°C [2][6][7]
Melting Point 270-290 °C (decomposes) [1112]

Chemical Structure

The structure of MOPSO, featuring a morpholine ring and a sulfonic acid group, is central to its
function. The nitrogen on the morpholine ring has a pKa of 6.9, making it an effective buffer in
the physiological range. The sulfonic acid group is highly acidic and remains deprotonated and
negatively charged at this pH, creating the zwitterionic state.
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Chemical structure of MOPSO.
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Chemical structure of MOPSO.

Key Chemical Characteristics for Researchers
Zwitterionic Nature and Membrane Impermeability

At physiological pH, MOPSO exists as a zwitterion, possessing both a positive (on the
morpholine nitrogen) and a negative (on the sulfonate group) charge, while maintaining an
overall neutral charge. This characteristic is crucial as it minimizes interactions with charged
biological macromolecules. Furthermore, its charge distribution and molecular size make it
difficult for MOPSO to cross biological membranes, preventing interference with intracellular pH
and biochemical processes.[8]

Interaction with Metal lons

A significant advantage of MOPSO, and many of Good's buffers, is its negligible tendency to
form complexes with most biologically relevant metal ions.[4][7] This is a critical feature for
studies involving metalloenzymes or reactions where divalent cations (e.g., Mg?*, Ca2*) are
essential cofactors, as the buffer will not sequester these ions from the solution.[13] However, it
is important to note that like other morpholine-based buffers, MOPSO may exhibit weak

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b3023118?utm_src=pdf-body-img
https://www.vacutaineradditives.com/news/mopso-a-biological-buffering-agent-is-not-easily-able-to-penetrate-biological-membranes-193274.html
https://www.goldbio.com/products/mopso-free-acid
https://www.hbdsbio.com/characteristics-of-mopso-buffer-and-steps-for-preparing-raw-material-powders.html
https://www.hopaxfc.com/en/blog/biological-buffers-and-their-interactions-with-metal-ions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

interactions with certain transition metals like copper, and caution is advised in systems
sensitive to Cr3* and Fe3*.[1][14]

UV-Vis Spectral Properties

MOPSO solutions are colorless and transparent, exhibiting no significant absorbance in the
visible light spectrum.[15] In the UV range, MOPSO has a very low absorbance, making it an
excellent choice for spectrophotometric assays where the analyte of interest is measured in the
UV region. This ensures that the buffer itself does not contribute to the background signal,
leading to more accurate measurements.

Applications in Research and Drug Development

MOPSOQ's unique properties make it a preferred buffer in a variety of scientific applications.

o Cell Culture Media: Its physiological pH range and low toxicity make MOPSO an effective
buffering agent for various cell culture media, ensuring a stable environment for cell growth
and viability.[4][5][14]

e Protein Purification and Enzyme Assays: MOPSO is widely used in chromatography and
enzyme kinetics.[4] Its low metal-binding capacity ensures that the activity of metal-
dependent enzymes is not inhibited.[13] Additionally, MOPSO has been shown to interact
with the peptide backbone of proteins like bovine serum albumin (BSA), stabilizing them
against thermal denaturation.[4]

o Electrophoresis: Due to its low ionic mobility and ability to maintain a stable pH, MOPSO is
an excellent buffer for the separation of nucleic acids and proteins in electrophoresis
techniques, including capillary electrochromatography.[4]

The selection of MOPSO is logically driven by its properties, as illustrated below.
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Core Properties
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Relationship between MOPSO properties and applications.

Experimental Protocols
Preparation of a 0.5 M MOPSO Buffer Stock Solution (pH
6.9)

This protocol describes the preparation of 1 liter of a 0.5 M MOPSO stock solution. The
causality behind each step is critical: precise weighing ensures accurate concentration, using
high-purity water prevents contamination, careful pH adjustment is key to buffer function, and
bringing to the final volume standardizes the molarity.

Materials:

MOPSO, Free Acid (MW: 225.26 g/mol )

High-purity, deionized water (dH20)

10 N Sodium Hydroxide (NaOH) solution

Calibrated pH meter

1 L volumetric flask
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 Stir plate and magnetic stir bar
o Beakers and graduated cylinders
Step-by-Step Methodology:

Calculate and Weigh MOPSO: For 1 L of a 0.5 M solution, weigh out 112.63 g of MOPSO
powder (0.5 mol/L * 225.26 g/mol * 1 L).[6][7] Use an analytical balance and a clean weigh
boat.

Dissolve in Water: Add approximately 800 mL of dH20 to a 1 L beaker equipped with a
magnetic stir bar.[6][12] Slowly add the weighed MOPSO powder to the water while stirring
to facilitate dissolution. MOPSO has excellent water solubility, but adding it gradually
prevents clumping.[7]

Calibrate pH Meter: Calibrate the pH meter using standard buffers (e.g., pH 4.0, 7.0, 10.0)
according to the manufacturer's instructions. This step is crucial for accuracy.

Adjust pH: Place the calibrated pH electrode into the MOPSO solution. Slowly add 10 N
NaOH dropwise while continuously monitoring the pH.[7][12] The goal is to reach the target
pH of 6.9. Be cautious as the pH will change rapidly near the pKa.

Final Volume Adjustment: Once the target pH is achieved, carefully transfer the solution to a
1 L volumetric flask. Rinse the beaker with small amounts of dH20 and add the rinsate to the
flask to ensure all the buffer is transferred. Add dH20 to bring the final volume to the 1 L
mark.[6][7]

Sterilization and Storage: For applications requiring sterility, the solution can be filter-
sterilized through a 0.22 um filter. Store the buffer at room temperature in a clearly labeled,
sealed container.[4]
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Workflow for preparing a 0.5M MOPSO buffer solution.

Stability, Storage, and Safety
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Stability and Storage

MOPSO is a highly stable compound. As a crystalline powder, it should be stored in a dry place
at room temperature.[4] Aqueous solutions are also stable under normal conditions.[16]
However, for long-term storage, refrigeration is recommended to prevent any potential
microbial growth.[16] It is also advisable to protect solutions from light, as autoclaved solutions
of similar buffers can sometimes yellow, although this does not typically affect performance.[17]

Safety and Handling

MOPSO is classified as an irritant.[2] Standard laboratory safety precautions should be
followed.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when
handling the powder or solutions.

» Handling: Avoid inhalation of the powder by handling it in a well-ventilated area or a chemical
fume hood.[16][18] Avoid contact with skin and eyes.[16]

o Spills: In case of a spill, sweep up the solid material and place it in a suitable container for
disposal.[16]

o First Aid: If contact with eyes occurs, rinse immediately with plenty of water for at least 15
minutes.[16] For skin contact, wash with soap and water.

Conclusion

MOPSO stands as a superior buffering agent for a multitude of applications in modern
biological and chemical sciences. Its ideal pKa, zwitterionic nature, high solubility, and minimal
interaction with metal ions provide a stable and predictable environment for sensitive
experiments. By understanding its core physicochemical properties and adhering to proper
preparation and handling protocols, researchers, scientists, and drug development
professionals can effectively leverage MOPSO to ensure the integrity and reproducibility of
their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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